
Technical Support Center: Managing Foaming
Issues with Tween 20 in Wash Buffers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tween 20

Cat. No.: B15545117 Get Quote

This technical support guide is designed for researchers, scientists, and drug development

professionals to effectively troubleshoot and manage foaming issues associated with Tween 20
in laboratory wash buffers.

Frequently Asked Questions (FAQs)
Q1: What is Tween 20 and why does it cause foaming in my wash buffers?

A1: Tween 20 (Polysorbate 20) is a non-ionic surfactant commonly used in wash buffers for

applications like ELISA, Western blotting, and immunohistochemistry.[1][2] Its primary function

is to reduce non-specific binding of proteins to surfaces by lowering the surface tension of the

buffer, which enhances reagent spreading and removal of unbound materials.[1] This reduction

in surface tension, however, also facilitates the trapping of air, leading to the formation of foam,

especially during agitation or high-speed mixing.[3]

Q2: What is a typical concentration of Tween 20 in wash buffers?

A2: The concentration of Tween 20 in wash buffers is typically kept low, as even small amounts

are effective. Common concentrations range from 0.05% to 0.1% (v/v).[1] For example, a

standard ELISA wash buffer often contains 0.05% Tween 20 in PBS or TBS.[1]

Q3: Can the foam generated by Tween 20 negatively impact my experiment?

A3: Yes, excessive foaming can lead to several experimental issues, including:
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Inaccurate liquid handling: Foam can cause errors in automated liquid handlers and

pipetting, leading to inconsistent volumes.

Reduced washing efficiency: Bubbles can prevent the wash buffer from uniformly contacting

the entire surface (e.g., wells of a microplate), leading to inefficient removal of unbound

reagents and higher background signals.[1]

Equipment malfunctions: In automated systems, excessive foam can interfere with sensors

and lead to operational errors.[4]

Protein denaturation: In some cases, the mechanical stress at the air-liquid interface of

bubbles can denature proteins.

Q4: Are there alternatives to Tween 20 that are less prone to foaming?

A4: Yes, several alternatives can be considered if foaming is a persistent issue:

Polysorbate 80 (Tween 80): Similar to Tween 20 but can sometimes exhibit different foaming

characteristics depending on the application.[1]

Triton X-100: Another non-ionic detergent, though it is being phased out in some regions due

to environmental concerns.[1][5]

Pluronic F-68: A non-ionic surfactant known for its low foaming properties.[5]

Poloxamers: A class of block copolymers that can be effective surfactants with potentially

lower foaming.[6]

It is important to validate any new detergent in your specific assay to ensure it does not

interfere with the experimental results.

Troubleshooting Guide: Managing Tween 20
Foaming
This guide provides a systematic approach to troubleshooting and mitigating foaming issues in

your wash buffers.
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Issue 1: Excessive foaming during buffer preparation
and use.

Cause Solution

High Agitation Speed

Reduce the speed of your magnetic stirrer or

shaker. When preparing the buffer, gently swirl

the solution instead of vigorous shaking.[2][3]

High Tween 20 Concentration

Ensure the Tween 20 concentration is within the

recommended range (0.05% - 0.1%).[1]

Consider titrating down the concentration to the

lowest effective level for your application.

Buffer Temperature

Temperature can influence foam stability.

Preparing and using buffers at a consistent,

controlled temperature may help.

Buffer Filtration Method

Vacuum filtration can exacerbate foaming.[7] If

filtration is necessary, consider alternative

methods like gravity filtration, positive pressure

filtration, or allowing the buffer to sit for the foam

to dissipate after filtration.[7]

Preparation of Stock Solutions: Prepare a 10% (v/v) stock solution of Tween 20 in sterile,

deionized water.

Serial Dilutions: Create a series of wash buffers with varying Tween 20 concentrations (e.g.,

0.1%, 0.075%, 0.05%, 0.025%, and 0%).

Functional Assay: Perform your standard assay (e.g., ELISA) using each of the prepared

wash buffers.

Evaluation:

Visually assess the degree of foaming for each concentration during the wash steps.

Measure the signal-to-noise ratio for each assay.
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Select the lowest concentration of Tween 20 that provides an acceptable signal-to-noise

ratio with minimal foaming.

Issue 2: Persistent foaming that interferes with
automated systems.

Cause Solution

Incompatible Labware/Tubing
Certain plastics can promote foaming. If

possible, test alternative labware materials.

High Flow Rates in Washers

Reduce the dispensing and aspiration speeds

on your automated plate washer or staining

system.

Use of Anti-foaming Agents

Add a small amount of a compatible anti-

foaming agent to your wash buffer.[4][8] These

agents work by reducing the surface tension of

the foam bubbles, causing them to collapse.[9]

Silicone-based anti-foaming agents are

commonly used.[10][11] It is critical to test the

compatibility and optimal concentration of the

anti-foaming agent to ensure it does not

interfere with your assay.

Select an Anti-foaming Agent: Choose a research-grade, silicone-based anti-foaming agent.

Prepare a Working Solution: Follow the manufacturer's instructions to prepare a working

solution of the anti-foaming agent.

Titration: Add the anti-foaming agent to your standard wash buffer (containing Tween 20) at

various low concentrations (e.g., 0.001%, 0.005%, 0.01%).

Performance Test:

Agitate the buffers and visually compare the foaming.

Run a control experiment with and without the anti-foaming agent to confirm it does not

affect your assay's performance (e.g., antibody binding, enzyme activity).
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Optimization: Determine the lowest concentration of the anti-foaming agent that effectively

reduces foam without impacting experimental results.

Visual Troubleshooting Guide
The following diagrams illustrate the logical flow for troubleshooting Tween 20 foaming issues.

Start: Excessive Foaming Observed

Is Tween 20 concentration > 0.1%?

Reduce concentration to 0.05-0.1%

Yes

Is agitation/mixing vigorous?

No

Reduce agitation speed or use gentle swirling

Yes

Using an automated system?

No

Reduce flow rates and dispensing speeds

Yes

Consider adding an anti-foaming agent

No

Test anti-foam for compatibility and efficacy

Yes

Consider alternative detergents (e.g., Polysorbate 80, Pluronic F-68)

No

Foaming Resolved

Validate new detergent in the assay

Yes

No
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Click to download full resolution via product page

Caption: Troubleshooting workflow for Tween 20 foaming.
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Caption: Relationship between foaming causes and solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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